Cas no 1124-39-6 (4-Ethylcatechol)
4-Ethylcatechol Properties
Names and Identifiers
-
- 4-Ethylbenzene-1,2-diol
- 3,4-Dihydroxyethylbenzene
- 4-Ethylcatechol
- 1,2-Benzenediol,4-ethyl
- 1,2-dihydroxy-4-ethylbenzene
- 4-ethyl-1,2-benzenediol
- 4-ethyl-catechole
- 4-Ethylpyrocatechol
- Ethylcatechol
- Ethylpyrocatechol
- +Expand
-
- MFCD00015847
- HFLGBNBLMBSXEM-UHFFFAOYSA-N
- InChI=1S/C8H10O2/c1-2-6-3-4-7(9)8(10)5-6/h3-5,9-10H,2H2,1H3
- CCC1=CC(=C(C=C1)O)O
- 2042062
Computed Properties
- 138.06800
- 2
- 2
- 1
- 138.06808
- 10
- 103
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 35
- 0
- 40.5
Experimental Properties
- 1.66020
- 40.46000
- 1.578
- 105-107°C 0,5mm
- 34-45 °C
- Fahrenheit: >230 ° f
Celsius: >110 ° c - Slightly soluble (11 g/l) (25 º C),
- Colorless to yellowish liquid or crystal
- Soluble in water ethanol and ether
- 1.159±0.06 g/cm3 (20 ºC 760 Torr),
4-Ethylcatechol Security Information
- GHS05 GHS07
- 3
- S26;S36
- S26-S36/37/39-S39
- R36/37/38
- Xn
- NONH for all modes of transport
- H302-H315-H318-H335
- P261-P280-P305+P351+P338
- 22-37/38-41
- Danger
4-Ethylcatechol Customs Data
- 2907299090
-
China Customs Code:
2907299090Overview:
2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
4-Ethylcatechol Price
4-Ethylcatechol Suppliers
4-Ethylcatechol Related Literature
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Sijie Cheng,Lishen Shan,Zhuying You,Yang Xia,Zhiying Zhao Food Funct., 2023,14, 7853-7868
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Anna Drzewicz,Małgorzata Jasiurkowska-Delaporte,Ewa Juszyńska-Gałązka,Mirosław Gałązka,Wojciech Zając,Przemysław Kula Phys. Chem. Chem. Phys., 2021,23, 17466-17478
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Siao-Han Huang,Moghitha Parandhaman,Solaleh Farnia,Jiyeon Kim,Shigeru Amemiya Chem. Commun., 2023,59, 9575-9590
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Feng Hu,Taijie Chen,Jianwei Yan,Ming Cheng,Liping Huang,Youhong Hu RSC Adv., 2012,2, 11238-11241
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Xuezhen Qin,Meicheng Lu Anal. Methods, 2023,15, 3034-3042
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Anne-Eva Nieuwelink,Jeroen C. Vollenbroek,Andrea C. Ferreira de Abreu,Roald M. Tiggelaar,Albert van den Berg,Mathieu Odijk,Bert M. Weckhuysen Faraday Discuss., 2021,229, 267-280